Cas no 172016-29-4 (Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI))

Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI) structure
172016-29-4 structure
Product Name:Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI)
CAS No:172016-29-4
MF:C10H11N
MW:145.201042413712
CID:111454
PubChem ID:13115389
Update Time:2025-04-18

Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine(9CI)
    • 172016-29-4
    • AKOS006360703
    • DTXSID50519152
    • Tricyclo[4.2.2.0~1,6~]deca-2,4,9-trien-7-amine
    • tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine
    • Tricyclo[4.2.2.01,6]deca-2,4,9-trien-7-amine (9CI)
    • Inchi: 1S/C10H11N/c11-8-7-9-3-1-2-4-10(8,9)6-5-9/h1-6,8H,7,11H2
    • InChI Key: HKGJUSQNFBLZQU-UHFFFAOYSA-N
    • SMILES: NC1CC23C=CC=CC21C=C3

Computed Properties

  • Exact Mass: 145.08923
  • Monoisotopic Mass: 145.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
  • LogP: 2.08630
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